Cas no 144977-90-2 (3-Hydroxy Ketoprofen)

3-Hydroxy Ketoprofen is a major metabolite of Ketoprofen, a nonsteroidal anti-inflammatory drug (NSAID). It exhibits similar pharmacological activity to its parent compound, including anti-inflammatory, analgesic, and antipyretic effects. The hydroxylation at the 3-position enhances its polarity, potentially improving solubility and metabolic clearance. This metabolite is often studied in pharmacokinetic and pharmacodynamic research to understand Ketoprofen's biotransformation and therapeutic profile. Its structural modification may influence binding affinity to cyclooxygenase (COX) enzymes, contributing to variations in efficacy and side-effect profiles. 3-Hydroxy Ketoprofen is also utilized as a reference standard in analytical methods for drug monitoring and metabolic studies.

3-Hydroxy Ketoprofen structure

Product Name:3-Hydroxy Ketoprofen

CAS No:144977-90-2

MF:

MW:

CID:5066812

Update Time:2025-11-01

3-Hydroxy Ketoprofen Chemical and Physical Properties

Names and Identifiers

- 3-Hydroxy Ketoprofen

3-Hydroxy Ketoprofen Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	H151550-2.5mg	3-Hydroxy Ketoprofen	144977-90-2	2.5mg	$ 190.00	2023-09-07
TRC	H151550-10mg	3-Hydroxy Ketoprofen	144977-90-2	10mg	$ 747.00	2023-09-07
TRC	H151550-25mg	3-Hydroxy Ketoprofen	144977-90-2	25mg	$ 1523.00	2023-09-07

3-Hydroxy Ketoprofen Related Literature

1. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
2. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
3. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324

Additional information on 3-Hydroxy Ketoprofen

Research Briefing on 3-Hydroxy Ketoprofen (CAS: 144977-90-2): Recent Advances and Applications

3-Hydroxy Ketoprofen (CAS: 144977-90-2), a major metabolite of the nonsteroidal anti-inflammatory drug (NSAID) ketoprofen, has garnered significant attention in recent years due to its pharmacological properties and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its metabolic pathways, pharmacokinetics, and emerging roles in pain management and inflammation.

Recent studies have elucidated the enzymatic pathways involved in the biotransformation of ketoprofen to 3-Hydroxy Ketoprofen, primarily mediated by cytochrome P450 enzymes, particularly CYP2C9. Advanced analytical techniques, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), have enabled precise quantification of this metabolite in biological matrices, facilitating a deeper understanding of its pharmacokinetic profile. Notably, research indicates that 3-Hydroxy Ketoprofen exhibits comparable anti-inflammatory activity to its parent compound, with some studies suggesting a reduced gastrointestinal toxicity profile.

In the context of drug development, recent investigations have explored the potential of 3-Hydroxy Ketoprofen as a standalone therapeutic agent. Preclinical models demonstrate its efficacy in reducing prostaglandin E2 (PGE2) levels, with a more favorable safety profile than ketoprofen. Furthermore, novel drug delivery systems, including nanoparticle formulations, are being investigated to enhance the bioavailability and targeted delivery of this metabolite.

The chemical stability and solubility of 3-Hydroxy Ketoprofen (CAS: 144977-90-2) have also been subjects of recent research. Studies employing X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure, aiding in the design of derivatives with improved pharmacological properties. These advancements hold promise for the development of next-generation NSAIDs with enhanced efficacy and reduced side effects.

Emerging applications of 3-Hydroxy Ketoprofen extend beyond traditional pain management. Recent findings suggest its potential role in modulating oxidative stress and inflammatory markers in chronic conditions such as rheumatoid arthritis and osteoarthritis. Clinical trials are currently underway to evaluate its therapeutic benefits in these patient populations, with preliminary results indicating significant reductions in inflammatory biomarkers.

In conclusion, 3-Hydroxy Ketoprofen represents a promising area of research in the field of anti-inflammatory therapeutics. Its unique pharmacological profile, coupled with advancements in analytical and formulation technologies, positions it as a valuable candidate for further drug development. Future research directions may include exploring its mechanisms of action at the molecular level and investigating its potential in combination therapies for enhanced therapeutic outcomes.